Cas no 42221-52-3 (2,3,4,5-Tetrachlorobenzoyl chloride)

• Product Name: 2,3,4,5-Tetrachlorobenzoyl chloride
• CAS No: 42221-52-3
• MF: C₇HCl₅O
• MW: 278.347237348557
• MDL: MFCD08460213
• CID: 55529
• PubChem ID: 87559426
• Update Time: 2025-06-14

2,3,4,5-Tetrachlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrachlorobenzoylchloride
• 2,3,4,5-Tetrachlorobenzoyl chloride
• tetrachlorobenzoyl chloride
• IROWIXYGGPOJFJ-UHFFFAOYSA-N
• OR46080
• CM12866
• FCH1389222
• VZ22083
• Benzoyl chloride,2,3,4,5-tetrachloro-
• H600
• FT-0710555
• T2379
• BS-43774
• AKOS015850032
• DTXSID00420183
• NS00008057
• 42221-52-3
• EC 609-997-2
• SCHEMBL1315659
• MFCD08460213
• EC 406-760-3
• DTXCID50371030
• DB-022884

• MDL： MFCD08460213
• Inchi： 1S/C7HCl5O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
• InChI Key： IROWIXYGGPOJFJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 275.84700
• Monoisotopic Mass: 275.847003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.7
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 308.1 °C at 760 mmHg
• Flash Point: 308.1 °C at 760 mmHg
• Refractive Index: 1.601
• PSA: 17.07000
• LogP: 4.67920
• Solubility: Not determined

2,3,4,5-Tetrachlorobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 22-34-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3,4,5-Tetrachlorobenzoyl chloride

Comprehensive Analysis of 2,3,4,5-Tetrachlorobenzoyl Chloride (CAS No. 42221-52-3): Properties, Applications, and Industry Trends

2,3,4,5-Tetrachlorobenzoyl chloride (CAS No. 42221-52-3) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This chlorinated derivative of benzoyl chloride features a unique molecular structure with four chlorine atoms positioned at the 2, 3, 4, and 5 sites of the benzene ring, enhancing its reactivity and utility in various chemical transformations. The compound’s high purity and thermal stability make it a preferred intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials.

In recent years, the demand for halogenated aromatic compounds like 2,3,4,5-tetrachlorobenzoyl chloride has surged due to their versatility in cross-coupling reactions and polymer modifications. Researchers and manufacturers frequently search for "CAS 42221-52-3 suppliers" or "tetrachlorobenzoyl chloride synthesis methods," reflecting its industrial relevance. The compound’s ability to act as an acylating agent in Friedel-Crafts reactions has also garnered attention in academic circles, particularly for developing novel heterocyclic compounds with applications in material science.

Environmental and regulatory considerations are increasingly shaping the production and use of chlorinated intermediates. Innovations in green chemistry have led to optimized synthetic routes for 42221-52-3, minimizing waste and energy consumption. For instance, catalytic processes using biodegradable solvents are being explored to align with sustainability goals. These advancements address common queries such as "eco-friendly alternatives to chlorinated compounds" while maintaining the compound’s functional efficacy.

The pharmaceutical industry leverages 2,3,4,5-tetrachlorobenzoyl chloride for constructing active pharmaceutical ingredients (APIs) with enhanced bioactivity. Its role in synthesizing antifungal agents and herbicide intermediates is well-documented, with patents highlighting its utility in multi-step organic syntheses. Analytical techniques like HPLC and GC-MS are critical for ensuring the compound’s purity, a topic frequently searched by quality control professionals.

From a commercial perspective, the global market for 42221-52-3 is influenced by regional regulations and supply chain dynamics. Companies often seek "technical data sheets for tetrachlorobenzoyl chloride" or "safe handling guidelines" to comply with occupational safety standards. Storage recommendations typically emphasize anhydrous conditions and corrosion-resistant containers to preserve the compound’s integrity.

Emerging trends in custom synthesis and contract manufacturing have further amplified the demand for high-quality 2,3,4,5-tetrachlorobenzoyl chloride. Its compatibility with microwave-assisted reactions and flow chemistry systems positions it as a forward-looking choice for scalable production. Collaborative research between academia and industry continues to uncover new applications, ensuring its relevance in next-generation chemical innovations.